Pinen

• Molecular Formula: C10H16
• Molecular Weight: 136.23 g/mol
• InChI: InChI=1S/C10H16/c1-7-4-5-8-6-9(7)10(8,2)3/h4,8-9H,5-6H2,1-3H3/t8?,9-/m1/s1
• InChIKey: GRWFGVWFFZKLTI-YGPZHTELSA-N

Pinen (Pinene) Procurement: Isomer Landscape & Selection Relevance

Pinen (pinene, C₁₀H₁₆) is a bicyclic monoterpene hydrocarbon existing as two major constitutional isomers—α-pinene and β-pinene—each with two enantiomers, making stereochemical identity a critical procurement parameter [1]. Both isomers are principal constituents of turpentine oil distilled from Pinus species and are widely utilized as chiral building blocks in asymmetric synthesis, as bio-based solvents, and as bioactive scaffolds in pharmaceutical research [1]. A broad spectrum of pharmacological activities—including antimicrobial, antioxidant, anti-inflammatory, anticonvulsant, and antimalarial effects—has been documented, with pronounced differences observed between isomers and enantiomers [2].

1

Chiral terpene scaffold for enantiomer- and isomer-specific study design

2

Stereochemical identity determines antimicrobial and pathway-modulation assay context

3

Bio-based solvent replacement screening in analytical method-transfer workflows

• [1] Nyamwihura RJ, Ogungbe IV. The pinene scaffold: its occurrence, chemistry, synthetic utility, and pharmacological importance. RSC Adv. 2022;12:11346-11375. doi:10.1039/D2RA00423B. View Source
• [2] Park BB, An JY, Park SU. Recent studies on pinene and its biological and pharmacological activities. EXCLI J. 2021;20:Doc812. View Source

Why Generic Pinene Fails: Isomer & Enantiomer Specificity

Procuring pinene without specifying isomer and enantiomer composition introduces substantial risk of functional failure. The (+)-enantiomers of both α- and β-pinene exhibit antimicrobial activity with MICs ranging from 117 to 4,150 µg/mL, while the (−)-enantiomers show no detectable antimicrobial activity at concentrations up to 20 mg/mL [1]. Similarly, in human chondrocyte anti-inflammatory assays, (+)-α-pinene potently inhibits IL-1β-induced NF-κB and JNK activation, whereas (−)-α-pinene is significantly less active and β-pinene is entirely inactive [2]. These enantioselective and isomer-selective activity cliffs mean that a generic 'pinene' purchase—without defined stereochemistry—cannot guarantee reproducible biological or industrial performance.

Enantiomer

Activity cliffs between (+) and (−) forms: reported antimicrobial response only for (+)-enantiomers; (−) inactive in cited study. Enantiomer identity may shift research outcome.

Isomer

α-Pinene and β-pinene show divergent pathway modulation: β-pinene reported anticonvulsant model response, α-pinene inactive in same model. Isomer selection cannot be inferred from class-level data.

• [1] Silva ACR, Lopes PM, Azevedo MMB, Costa DCM, Alviano CS, Alviano DS. Biological Activities of α-Pinene and β-Pinene Enantiomers. Molecules. 2012;17(6):6305-6316. doi:10.3390/molecules17066305. View Source
• [2] Rufino AT, Ribeiro M, Judas F, et al. Anti-inflammatory and chondroprotective activity of (+)-α-pinene: structural and enantiomeric selectivity. J Nat Prod. 2014;77(2):264-269. doi:10.1021/np400828x. View Source

Pinene Comparative Evidence for Informed Procurement

α-Pinene: Strongest DPPH Scavenger and Reducing Power Among Terpenoids

In a direct head-to-head comparison of seven predominant wine terpenoids (α-pinene, limonene, myrcene, geraniol, linalool, nerol, and terpineol), α-pinene demonstrated the strongest DPPH free radical scavenging activity with an IC₅₀ of 12.57 ± 0.18 mg/mL and the highest reducing power at 213.7 ± 5.27 μg/mL of L-ascorbic acid equivalents [1]. All other six terpenoids exhibited weaker antioxidant performance in both assays, establishing α-pinene as the superior antioxidant candidate within this chemically and commercially relevant comparator set [1].

DPPH scavenging rank

Head-to-head

Ranked highest among seven terpenoids (limonene, myrcene, geraniol, linalool, nerol, terpineol) in DPPH scavenging (IC₅₀ 12.57 ± 0.18 mg/mL) and reducing power (213.7 ± 5.27 µg/mL ascorbic acid eq.).

Reported rank in tested set; supports antioxidant research candidate selection.

Comparative context; absolute values require independent verification.

Evidence Dimension	DPPH free radical scavenging (IC₅₀) and reducing power
Target Compound Data	α-Pinene: DPPH IC₅₀ = 12.57 ± 0.18 mg/mL; Reducing power = 213.7 ± 5.27 μg/mL ascorbic acid equivalents
Comparator Or Baseline	Limonene, myrcene, geraniol, linalool, nerol, terpineol — all showed weaker activity (exact individual values reported in source); BHT used as positive control showed stronger scavenging
Quantified Difference	α-Pinene ranked highest among all seven terpenoids tested in both DPPH scavenging and reducing power assays
Conditions	In vitro DPPH free radical scavenging assay and reducing power assay; terpenoids tested as isolated compounds

Why This Matters

For procurement decisions in food preservation, cosmetics, or natural antioxidant formulation, α-pinene offers quantifiably superior antioxidant capacity compared to other readily available monoterpene alternatives such as limonene or myrcene.

• [1] Wang C-Y, Chen Y-W, Hou C-Y. Antioxidant and antibacterial activity of seven predominant terpenoids. Int J Food Properties. 2019;22(1):230-238. doi:10.1080/10942912.2019.1582541. View Source

Enantiomer-Selective Antimicrobial Activity: (+)-Forms Active, (−)-Inactive

In a systematic enantioselective antimicrobial evaluation, only the (+)-enantiomers of α-pinene and β-pinene exhibited microbicidal activity against all tested bacterial and fungal strains, with MIC values ranging from 117 to 4,150 µg/mL. In contrast, the (−)-enantiomers of both isomers showed no detectable antimicrobial activity at concentrations up to 20 mg/mL [1]. Furthermore, (+)-α-pinene and (+)-β-pinene killed 100% of Candida albicans inoculum within 60 minutes, while bactericidal effects against MRSA required 6 hours. Both (+)-enantiomers also displayed synergistic activity with ciprofloxacin against MRSA (FIC index: (+)-α-pinene = 0.256; (+)-β-pinene = 0.226, both classified as synergistic) [1].

Enantioselective antimicrobial

Head-to-head

(+)-enantiomers: MIC 117–4,150 µg/mL; (−)-enantiomers: no activity up to 20 mg/mL. (+)-forms showed synergy with ciprofloxacin against MRSA (FIC index 0.226–0.256).

Enantiomer identity determines antimicrobial assay response; (−) inactive in referenced study.

Reported strain panel and conditions; enantiomeric purity critical for reproducibility.

Evidence Dimension	Minimum inhibitory concentration (MIC) and enantioselective antimicrobial activity
Target Compound Data	(+)-α-Pinene and (+)-β-pinene: MIC range 117–4,150 µg/mL against all tested microorganisms; 100% kill of C. albicans within 60 min; synergistic with ciprofloxacin against MRSA (FIC index 0.256 and 0.226)
Comparator Or Baseline	(−)-α-Pinene and (−)-β-pinene: No antimicrobial activity detected up to 20,000 µg/mL (20 mg/mL); negative enantiomers completely inactive
Quantified Difference	Activity cliff: >170-fold difference in MIC between (+)-enantiomer (117 µg/mL lower bound) and (−)-enantiomer (>20,000 µg/mL); enantiomers differ from inactive to potent
Conditions	Agar diffusion, broth microdilution MIC/MBC, time-kill curves against bacteria (including MRSA) and fungi (C. albicans, C. neoformans, R. oryzae); combination testing with ciprofloxacin and amphotericin B

Why This Matters

Procuring the incorrect enantiomer results in a functionally inert material for antimicrobial applications; specification of (+)-enantiomer is essential for any antimicrobial research or formulation development.

• [1] Silva ACR, Lopes PM, Azevedo MMB, Costa DCM, Alviano CS, Alviano DS. Biological Activities of α-Pinene and β-Pinene Enantiomers. Molecules. 2012;17(6):6305-6316. doi:10.3390/molecules17066305. View Source

(+)-α-Pinene Selectively Inhibits Inflammatory Pathways in Human Chondrocytes

In human chondrocytes stimulated with IL-1β, (+)-α-pinene at non-cytotoxic concentrations elicited the most potent inhibition of inflammatory and catabolic pathways—specifically NF-κB and JNK activation, and expression of iNOS, MMP-1, and MMP-13 genes. (−)-α-Pinene was significantly less active than its (+)-enantiomer, while β-pinene (tested as compound 3) was completely inactive in this model [1]. Oxygenated pinane-derived compounds (pinocarveol, myrtenal, myrtanol, myrtenol, verbenol) were less effective or inactive and exhibited greater cytotoxicity than the pinenes tested [1].

Chondrocyte pathway inhibition

Head-to-head

(+)-α-Pinene inhibited NF-κB, JNK, iNOS, MMP-1, MMP-13 in IL-1β-stimulated human chondrocytes; (−)-α-pinene less active; β-pinene and oxygenated derivatives inactive or more cytotoxic.

Context-dependent pathway-response; only (+)-α-pinene showed reported modulation in this model.

Non-cytotoxic concentration range; model-specific endpoint interpretation.

Evidence Dimension	Inhibition of IL-1β-induced NF-κB and JNK activation; suppression of iNOS, MMP-1, and MMP-13 gene expression in human chondrocytes
Target Compound Data	(+)-α-Pinene: most potent inhibition of NF-κB, JNK, iNOS, MMP-1, MMP-13 at non-cytotoxic concentrations
Comparator Or Baseline	(−)-α-Pinene: less active than (+)-enantiomer; β-Pinene: inactive; oxygenated pinane derivatives (pinocarveol, myrtenal, myrtanol, myrtenol, verbenol): less effective or inactive and more cytotoxic
Quantified Difference	Activity rank order: (+)-α-pinene >> (−)-α-pinene > β-pinene (inactive). All oxygenated derivatives were less effective or inactive.
Conditions	Human chondrocyte cell culture; IL-1β-induced inflammatory model; non-cytotoxic concentration range; assessment of NF-κB and JNK signaling pathways and downstream gene expression (iNOS, MMP-1, MMP-13)

Why This Matters

For osteoarthritis or anti-inflammatory drug discovery programs, only (+)-α-pinene provides meaningful chondroprotective activity; β-pinene and oxygenated derivatives are unsuitable alternatives, making enantiomeric specification a procurement necessity.

• [1] Rufino AT, Ribeiro M, Judas F, et al. Anti-inflammatory and chondroprotective activity of (+)-α-pinene: structural and enantiomeric selectivity. J Nat Prod. 2014;77(2):264-269. doi:10.1021/np400828x. View Source

Isomer-Selective Anticonvulsant Effect: β-Pinene Active, α-Pinene Inactive

In a pentylenetetrazole (PTZ)-induced convulsion model in mice, oral administration of β-pinene at 400 mg/kg significantly increased the time of death of animals, while α-pinene at the same dose was devoid of anticonvulsant action [1]. β-Pinene and the equimolar mixture of α- and β-pinene (both at 400 mg/kg) significantly reduced hippocampal nitrite levels and striatal contents of dopamine (DA) and norepinephrine (NE), suggesting a mechanistic basis for the isomer-selective effect [1]. The oral LD₅₀ for both isomers was estimated to be greater than 2,000 mg/kg, indicating comparable acute safety profiles despite divergent efficacy [1].

Anticonvulsant model response

Head-to-head

β-Pinene (400 mg/kg p.o.) increased time of death in PTZ-induced convulsion model and reduced hippocampal nitrite; α-pinene at same dose showed no anticonvulsant effect. LD₅₀ > 2,000 mg/kg for both.

Model-specific isomer selectivity; β-pinene exhibited reported endpoint response, α-pinene did not.

In vivo mouse model; isomer identity essential for research reproducibility.

Evidence Dimension	Anticonvulsant efficacy in PTZ-induced seizure model (seizure intensity, latency, time of death, neurochemical markers)
Target Compound Data	β-Pinene (400 mg/kg p.o.): significantly increased time of death, reduced hippocampal nitrite, reduced striatal DA and NE; α-Pinene (400 mg/kg p.o.): devoid of anticonvulsant action
Comparator Or Baseline	α-Pinene (100, 200, 400 mg/kg p.o.) showed no anticonvulsant effect at any dose; equimolar mixture of α- and β-pinene (400 mg/kg) significantly increased latency of first convulsion and time of death
Quantified Difference	β-Pinene active; α-pinene inactive. Both compounds showed LD₅₀ > 2,000 mg/kg p.o.
Conditions	Male Swiss mice; PTZ-induced convulsion model; oral administration; doses of 100, 200, and 400 mg/kg; hippocampal nitrite and striatal DA/NE measured as mechanistic endpoints

Why This Matters

In anticonvulsant drug discovery or neuroscience research, β-pinene—not α-pinene—must be specified; isomer identity directly determines whether the compound is active or inactive in this therapeutically relevant model.

• [1] Felipe CFB, Albuquerque AMS, de Araújo FLO, et al. Comparative study of alpha- and beta-pinene effect on PTZ-induced convulsions in mice. Fundam Clin Pharmacol. 2019;33(2):181-190. doi:10.1111/fcp.12416. View Source

α-Pinene as a Validated Green Replacement for Toluene in Moisture Analysis

In a method-comparison study, α-pinene was evaluated as a direct replacement for toluene (a petroleum-derived hazardous solvent) in Dean–Stark distillation for moisture determination in food products. Results obtained with α-pinene and toluene were statistically comparable; no significant difference was found between the two procedures, confirming the efficiency and reliability of the α-pinene Dean–Stark method [1]. This provides validated evidence that α-pinene can substitute toluene without loss of analytical accuracy, while offering advantages in renewability, biodegradability, and reduced regulatory hazard burden [1].

Green solvent equivalence

Method context

α-Pinene Dean–Stark moisture determination results statistically comparable to toluene in food product matrices; no significant difference between methods.

Supports green solvent substitution assessment in analytical QC workflows.

Method-transfer validation required per matrix; reported comparability context.

Evidence Dimension	Moisture determination accuracy in food products via Dean–Stark distillation
Target Compound Data	α-Pinene: statistically equivalent moisture determination results compared to toluene; method validated as reliable for routine QC analysis
Comparator Or Baseline	Toluene (conventional petroleum-based solvent recommended for CDS method; classified as hazardous)
Quantified Difference	No statistically significant difference between α-pinene and toluene procedures (statistical tests confirmed equivalence)
Conditions	Dean–Stark distillation apparatus; food product matrices; comparison of α-pinene Dean–Stark (PDS) method vs. conventional Dean–Stark (CDS) with toluene

Why This Matters

For industrial quality control laboratories seeking to replace hazardous toluene with a renewable, lower-toxicity solvent without revalidating analytical methods, α-pinene offers a quantitatively validated drop-in solution.

• [1] Bertouche S, Tomao V, Ruiz K, Hellal A, Boutekedjiret C, Chemat F. First approach on moisture determination in food products using alpha-pinene as an alternative solvent for Dean–Stark distillation. Food Chem. 2012;134(1):602-605. doi:10.1016/j.foodchem.2012.02.158. View Source

Pinene Procurement-Driven Application Scenarios

Natural Antioxidant Formulation for Food & Cosmetics

When formulating natural antioxidant systems for food preservation or cosmetic products, α-pinene should be prioritized over limonene, myrcene, geraniol, linalool, nerol, and terpineol based on its demonstrated superior DPPH radical scavenging activity (IC₅₀ = 12.57 ± 0.18 mg/mL) and highest reducing power (213.7 ± 5.27 μg/mL ascorbic acid equivalents) among these seven common terpenoids [1]. Procurement specifications should require α-pinene with defined purity (≥95% by GC) to ensure the antioxidant performance demonstrated in the comparative study is realized in the final formulation.

Enantiomer-Specific Antimicrobials Against Drug-Resistant Pathogens

For antimicrobial research targeting MRSA or Candida albicans, only the (+)-enantiomer of α-pinene or β-pinene should be procured, as the (−)-enantiomers are completely inactive (no antimicrobial activity at up to 20 mg/mL) [2]. (+)-α-Pinene and (+)-β-pinene additionally provide synergistic activity with ciprofloxacin against MRSA (FIC index 0.256 and 0.226, respectively), making them candidates for antibiotic adjuvant development [2]. Purchase orders must explicitly specify enantiomeric identity and optical rotation to avoid receiving inactive (−)-enantiomer material.

Anti-Osteoarthritic Drug Discovery & Chondroprotection Research

In programs targeting inflammatory pathways in osteoarthritis, (+)-α-pinene is the only pinene isomer with validated chondroprotective activity, potently inhibiting NF-κB and JNK activation and suppressing iNOS, MMP-1, and MMP-13 expression in human chondrocytesat non-cytotoxic concentrations [3]. β-Pinene is inactive in this model, and oxygenated pinane derivatives (pinocarveol, myrtenal, etc.) are both less effective and more cytotoxic [3]. Procurement must specify (+)-α-pinene with documented enantiomeric purity, as contamination with (−)-α-pinene or β-pinene will dilute or negate the desired pharmacological effect.

Green Solvent Replacement in Analytical & Industrial Processes

For industrial or analytical laboratories transitioning away from toluene and other hazardous petroleum solvents, α-pinene provides a quantitatively validated drop-in replacement for Dean–Stark moisture determination with statistically equivalent performance to toluene [5]. α-Pinene additionally offers a flash point of approximately 33°C and boiling point of 155–156°C, making it suitable for solvent applications in coatings, cleaning agents, and chemical synthesis where lower toxicity and renewable sourcing are procurement priorities [5]. Technical-grade α-pinene (≥95% purity) derived from turpentine is the recommended specification for solvent applications.

Application

Selection Property

Validation Focus

Antioxidant formulation screening

α-Pinene purity (≥95% GC); terpenoid comparator set context

DPPH scavenging and reducing power endpoints; rank-order reproducibility

Antimicrobial screening (MRSA, C. albicans)

Enantiomer identity (+)-α/β-pinene; optical rotation specification

MIC endpoint context; enantiomer-specific activity confirmation

Inflammatory pathway research (osteoarthritis models)

Enantiomeric purity of (+)-α-pinene; cytotoxicity profile review

NF-κB/JNK pathway-response context; chondrocyte model endpoint interpretation

Green solvent substitution assessment

Technical-grade α-pinene (≥95%); boiling point/flash point parameters

Dean–Stark analytical method context; statistical equivalence review

• [1] Wang C-Y, Chen Y-W, Hou C-Y. Antioxidant and antibacterial activity of seven predominant terpenoids. Int J Food Properties. 2019;22(1):230-238. doi:10.1080/10942912.2019.1582541. View Source
• [2] Silva ACR, Lopes PM, Azevedo MMB, Costa DCM, Alviano CS, Alviano DS. Biological Activities of α-Pinene and β-Pinene Enantiomers. Molecules. 2012;17(6):6305-6316. doi:10.3390/molecules17066305. View Source
• [3] Rufino AT, Ribeiro M, Judas F, et al. Anti-inflammatory and chondroprotective activity of (+)-α-pinene: structural and enantiomeric selectivity. J Nat Prod. 2014;77(2):264-269. doi:10.1021/np400828x. View Source
• [4] Felipe CFB, Albuquerque AMS, de Araújo FLO, et al. Comparative study of alpha- and beta-pinene effect on PTZ-induced convulsions in mice. Fundam Clin Pharmacol. 2019;33(2):181-190. doi:10.1111/fcp.12416. View Source
• [5] Bertouche S, Tomao V, Ruiz K, Hellal A, Boutekedjiret C, Chemat F. First approach on moisture determination in food products using alpha-pinene as an alternative solvent for Dean–Stark distillation. Food Chem. 2012;134(1):602-605. doi:10.1016/j.foodchem.2012.02.158. View Source